Methyl 2-cyano-5-fluorobenzoate
Cat. No. B1313774
M. Wt: 179.15 g/mol
InChI Key: CVFHFKWDNDKBOV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08557776B2
Procedure details
To a stirred suspension of 16.0 g (96.9 mmol) 2-Cyano-5-fluoro-benzoic acid (Apollo) and 161 ml methanol were added 30.4 g (387.6 mmol) acetyl chloride drop wisely at 0° C. The reaction mixture was stirred over night, filtered and concentrated. The residue was diluted with dichloromethane, washed with diluted sodium hydrogen carbonate solution, dried with sodium sulphate and concentrated. The residue was purified by column chromatography (hexane:ethylacetate). The desired product 21a was obtained in 86.0 yield (14.9 g; 83.3 mmol)
Name
Identifiers
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REACTION_CXSMILES
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[C:1]([C:3]1[CH:11]=[CH:10][C:9]([F:12])=[CH:8][C:4]=1[C:5]([OH:7])=[O:6])#[N:2].[C:13](Cl)(=O)C>CO>[CH3:13][O:6][C:5](=[O:7])[C:4]1[CH:8]=[C:9]([F:12])[CH:10]=[CH:11][C:3]=1[C:1]#[N:2]
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Inputs
Step One
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Name
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|
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Quantity
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16 g
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Type
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reactant
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Smiles
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C(#N)C1=C(C(=O)O)C=C(C=C1)F
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Name
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|
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Quantity
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161 mL
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Type
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solvent
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Smiles
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CO
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Step Two
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Name
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Quantity
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30.4 g
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Type
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reactant
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Smiles
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C(C)(=O)Cl
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Conditions
Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was stirred over night
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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drop wisely at 0° C
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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ADDITION
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Type
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ADDITION
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Details
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The residue was diluted with dichloromethane
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WASH
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Type
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WASH
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Details
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washed with diluted sodium hydrogen carbonate solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried with sodium sulphate
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated
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CUSTOM
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Type
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CUSTOM
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|
Details
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The residue was purified by column chromatography (hexane:ethylacetate)
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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COC(C1=C(C=CC(=C1)F)C#N)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
